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Compound of Interest

Compound Name: Glycolic Acid

cat. No.: B6592874

Proper disposal of glycolic acid is crucial for ensuring laboratory safety, protecting the
environment, and maintaining regulatory compliance.[1] Improper handling can lead to skin and
eye irritation, release of harmful vapors, and contamination of soil and water systems.[1]
Adherence to federal, state, and local guidelines, such as those from the Environmental
Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA), is
mandatory.[1][2]

This guide provides a step-by-step operational plan for the safe disposal of glycolic acid
waste in a research environment.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure all appropriate Personal Protective
Equipment (PPE) is worn, including gloves, safety goggles, and a lab coat.[1] All handling and
neutralization steps should be performed in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhaling any vapors.[3]

**Step-by-Step Disposal Protocol
Step 1: Waste Characterization and Segregation
First, determine if the glycolic acid waste is considered hazardous. This depends on its

concentration, characteristics (e.g., corrosivity), and whether it's mixed with other hazardous
chemicals.[4]
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e Segregation: Never mix glycolic acid waste with incompatible substances, such as strong
oxidizers or bases, to prevent dangerous reactions.[1]

o Collection: Collect glycolic acid waste in a sturdy, leak-proof, and chemically compatible
container.[4][5] High-density polyethylene (HDPE) or glass containers are suitable.[2]

Step 2: Neutralization (If Permitted by Local Regulations)

For many jurisdictions, dilute glycolic acid waste can be neutralized to a safe pH range before
drain disposal.[1][6] However, you must always confirm that this practice is permitted by your
institution and local wastewater regulations.[1][7] Corrosivity is often the only hazardous waste
characteristic that may be treated by a generator on-site without a specific permit.[6]

Experimental Protocol for Neutralization:

o Preparation: Work in a fume hood and place the container of acidic solution in a larger
secondary container or an ice bath to manage heat generation.[6]

» Select Neutralizing Agent: Use a weak base such as sodium bicarbonate (baking soda) or
calcium carbonate.[7]

e Slow Addition: Gradually and slowly add the weak base to the glycolic acid solution while
stirring gently.[7] Adding the base too quickly can cause excessive gas (carbon dioxide)
evolution and heat, leading to splashing.[7]

e pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or
pH strips.

o Target pH: Continue adding the base until the pH is within a neutral range, typically between
5.5 and 9.0, as specified by local sewer discharge regulations.[4][6]

» Final Disposal: Once the pH is confirmed to be in the acceptable range, the neutralized
solution can often be disposed of down the drain, followed by a large flush of water (e.g., 20
parts water to 1 part solution).[6]

Step 3: Disposal as Hazardous Waste
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If neutralization is not permitted, if the waste contains other hazardous materials, or if you are

not equipped to perform the neutralization safely, the glycolic acid must be disposed of as

hazardous waste.[1]

Containerization: Ensure the waste is in a sealed, clearly labeled container.[1][5] The
container must be kept closed except when adding waste.[4][5]

Labeling: The container must have a hazardous waste label that includes the full chemical
name ("Glycolic Acid Waste"), the concentration, and any other constituents.[4][5] Do not
use abbreviations.[5]

Storage: Store the sealed and labeled container in a designated satellite accumulation area
within the laboratory.[8] The storage area should provide secondary containment for liquids
and segregate the acid waste from incompatible chemicals.[5]

Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to request a waste pickup.[5] Do not allow more than 10-55 gallons of hazardous
waste to accumulate in your lab, depending on local rules.[5][9]

Disposal of Empty Containers

Empty glycolic acid containers must be handled properly before disposal.

Triple Rinse: Thoroughly rinse the empty container with a suitable solvent (like water) three
times.[5][9]

Collect Rinsate: The first rinseate must be collected and disposed of as hazardous chemical
waste.[5] Subsequent rinses may also need to be collected depending on the initial
concentration.

Deface Label: Completely remove, obliterate, or deface the original label on the container.[5]

Dispose of Container: Once rinsed and air-dried, the container can typically be disposed of
as regular solid waste or recycled.[5] Rinsed glass bottles should be placed in designated
glass disposal containers.[5]

Quantitative Disposal Parameters
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Parameter Guideline Source

Neutral pH Range for Drain

_ 55-9.0 [4][6]
Disposal
Recommended Neutralizing Sodium Bicarbonate (Baking

[11[2][7][10]
Agent Soda)
Water Flush Post- 20 parts water to 1 part 6]
Neutralization neutralized solution
Max. Lab Accumulation 10 - 55 gallons (consult local 51[9]
Volume regulations)
] o 1 quart (if mixed with a "P-list"

Acutely Toxic Waste Limit [8]

chemical)

Glycolic Acid Disposal Workflow
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Gtart: Glycolic Acid Waste Generated]
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1. Wear full PPE.

3. Monitor pH.

Dispose down drain with
copious amounts of water
(>20x volume).

Assess Waste &
Consult Local Regulations

Is On-Site Neutralization

2. Add weak base (e.g., NaHCO3) slowly.

Is pH between 5.5 and 9.0?

Permitted?

No / Not sure

No, pH out of range

Collect in a compatible,
sealed container.

Label container with
'Hazardous Waste',
full chemical names, & date.

Store in designated Satellite
Accumulation Area with
secondary containment.

Contact EHS for
waste pickup.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of glycolic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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